2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde

• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol
• IUPAC Name: 2-[6-(2,5-dimethylpyrrol-1-yl)pyridin-3-yl]piperidine-1-carbaldehyde
• InChI: InChI=1S/C17H21N3O/c1-13-6-7-14(2)20(13)17-9-8-15(11-18-17)16-5-3-4-10-19(16)12-21/h6-9,11-12,16H,3-5,10H2,1-2H3
• InChI Key: WEGYSSNPARTKDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=NC=C(C=C2)C3CCCCN3C=O)C

Description

2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde is a heterocyclic compound that features a pyrrole ring, a pyridine ring, and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde typically involves multi-step organic reactions. One common method involves the reaction of 2,5-dimethylpyrrole with a suitable pyridine derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications .

Chemical Reactions Analysis

Types of Reactions

2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid.

Reduction: The aldehyde group can be reduced to a primary alcohol.

Substitution: The pyrrole and pyridine rings can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

Oxidation: Formation of the corresponding carboxylic acid.

Reduction: Formation of the corresponding primary alcohol.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the development of advanced materials and as a precursor for functionalized polymers.

Comparison with Similar Compounds

Similar Compounds

2,5-Dimethylpyrrole: Shares the pyrrole ring structure but lacks the pyridine and piperidine rings.

Pyridine-3-carbaldehyde: Contains the pyridine ring and aldehyde group but lacks the pyrrole and piperidine rings.

Piperidine-1-carbaldehyde: Features the piperidine ring and aldehyde group but lacks the pyrrole and pyridine rings.

Uniqueness

2-(6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-3-yl)piperidine-1-carbaldehyde is unique due to its combination of three different heterocyclic rings, which imparts distinct chemical and biological properties. This structural diversity makes it a valuable compound for various research and industrial applications .